n-Acetylserotonin glucuronide
n-Acetylserotonin glucuronide
N-Acetylserotonin glucuronide is a glycoside.
Brand Name:
Vulcanchem
CAS No.:
18430-06-3
VCID:
VC0022522
InChI:
InChI=1S/C18H22N2O8/c1-8(21)19-5-4-9-7-20-12-3-2-10(6-11(9)12)27-18-15(24)13(22)14(23)16(28-18)17(25)26/h2-3,6-7,13-16,18,20,22-24H,4-5H2,1H3,(H,19,21)(H,25,26)/t13-,14-,15+,16-,18+/m0/s1
SMILES:
CC(=O)NCCC1=CNC2=C1C=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C₁₈H₂₂N₂O₈
Molecular Weight:
394.38
n-Acetylserotonin glucuronide
CAS No.: 18430-06-3
Cat. No.: VC0022522
Molecular Formula: C₁₈H₂₂N₂O₈
Molecular Weight: 394.38
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Acetylserotonin glucuronide is a glycoside. |
|---|---|
| CAS No. | 18430-06-3 |
| Molecular Formula | C₁₈H₂₂N₂O₈ |
| Molecular Weight | 394.38 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[[3-(2-acetamidoethyl)-1H-indol-5-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H22N2O8/c1-8(21)19-5-4-9-7-20-12-3-2-10(6-11(9)12)27-18-15(24)13(22)14(23)16(28-18)17(25)26/h2-3,6-7,13-16,18,20,22-24H,4-5H2,1H3,(H,19,21)(H,25,26)/t13-,14-,15+,16-,18+/m0/s1 |
| SMILES | CC(=O)NCCC1=CNC2=C1C=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O |
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